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Compound of Interest

Compound Name: U92016A

Cat. No.: B1683716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of U-

92016A, a selective 5-HT1A receptor agonist. The information is intended to ensure accurate

and reproducible experimental results through proper solution preparation and storage.

Compound Information
Parameter Value

Compound Name U-92016A

IUPAC Name
(8R)-8-(Dipropylamino)-6,7,8,9-tetrahydro-3H-

benz[e]indole-2-carbonitrile

CAS Number
136924-88-4 (free base), 149654-41-1

(hydrochloride salt)

Molecular Formula
C₁₉H₂₅N₃ (free base), C₁₉H₂₅N₃ • HCl

(hydrochloride salt)

Molecular Weight
295.43 g/mol (free base), 331.88 g/mol

(hydrochloride salt)

Solubility Data
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U-92016A hydrochloride exhibits solubility in various common laboratory solvents. It is

recommended to use high-purity, anhydrous solvents for optimal results.

Solvent Solubility (hydrochloride salt)

DMSO (Dimethyl Sulfoxide) ~20 mg/mL[1]

DMF (Dimethylformamide) ~5 mg/mL[1]

Ethanol ~1 mg/mL[1]

PBS (Phosphate-Buffered Saline, pH 7.2) ~0.1 mg/mL[1]

Note: The solubility in aqueous solutions is limited. For in vivo studies or cell-based assays

requiring aqueous media, it is advisable to first prepare a concentrated stock solution in an

organic solvent like DMSO and then dilute it with the aqueous buffer to the final desired

concentration.

Solution Preparation Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of U-92016A hydrochloride in

DMSO.

Materials:

U-92016A hydrochloride (solid)

Anhydrous DMSO

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Weighing the Compound: Accurately weigh the required amount of U-92016A hydrochloride.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.32 mg of the

hydrochloride salt (Molecular Weight: 331.88 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

Storage: Store the stock solution at -20°C in a tightly sealed, light-protected container.

Preparation of Working Solutions
For experimental use, the concentrated stock solution should be diluted to the final working

concentration using the appropriate buffer or cell culture medium.

Procedure:

Thawing the Stock Solution: Allow the 10 mM stock solution to thaw completely at room

temperature.

Dilution: Perform serial dilutions of the stock solution with the desired experimental buffer or

medium to achieve the final working concentration.

Mixing: Gently mix the working solution by pipetting or inverting the tube to ensure

homogeneity.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment to

minimize potential degradation.

Stability and Storage
Proper storage is crucial to maintain the integrity and activity of U-92016A.
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Form
Storage
Temperature

Shelf Life Notes

Solid -20°C[1] ≥ 4 years[1]
Store in a dry, dark

place.

DMSO Stock Solution -20°C
At least 6 months

(recommended)

Minimize freeze-thaw

cycles. Aliquot into

smaller volumes for

single-use to preserve

stability.

Note: The stability of U-92016A in aqueous working solutions is not well-characterized and is

likely to be limited. Therefore, it is strongly advised to prepare these solutions immediately

before use.

Experimental Workflows and Diagrams
Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing U-92016A solutions.
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Caption: Workflow for preparing U-92016A stock and working solutions.

Factors Affecting U-92016A Stability
This diagram outlines key factors that can influence the stability of U-92016A.
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U-92016A Stability

Temperature Light Exposure Solvent Choice Freeze-Thaw Cycles Aqueous Environment
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Caption: Key factors influencing the stability of U-92016A.

Safety Precautions
Handle U-92016A in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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